Cas no 2229208-98-2 (4-(3-bromopropyl)-1H-indole)

• Product Name: 4-(3-bromopropyl)-1H-indole
• CAS No: 2229208-98-2
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• CID: 6331605
• PubChem ID: 165885659
• Update Time: 2025-07-21

4-(3-bromopropyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropyl)-1H-indole
• 2229208-98-2
• EN300-1926523

• Inchi： 1S/C11H12BrN/c12-7-2-4-9-3-1-5-11-10(9)6-8-13-11/h1,3,5-6,8,13H,2,4,7H2
• InChI Key： WXJLOWAASZKKJI-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 237.01531g/mol
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 4-(3-bromopropyl)-1H-indole

Chemical Profile of 4-(3-bromopropyl)-1H-indole (CAS No: 2229208-98-2)

4-(3-bromopropyl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 2229208-98-2, is a significant compound in the realm of pharmaceutical and biochemical research. This indole derivative has garnered attention due to its structural uniqueness and potential applications in drug development, particularly in the modulation of biological pathways associated with neurological and inflammatory disorders.

The molecular structure of 4-(3-bromopropyl)-1H-indole consists of an indole core substituted with a 3-bromopropyl side chain. This configuration imparts distinct chemical properties, making it a valuable scaffold for medicinal chemists. The presence of the bromine atom at the third position of the propyl chain enhances its reactivity, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

In recent years, indole derivatives have been extensively studied for their pharmacological properties. The indole ring itself is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs. For instance, it is a key component in molecules like tamoxifen and risperidone, which are widely used in treating breast cancer and schizophrenia, respectively. The introduction of a 3-bromopropyl group to the indole core in 4-(3-bromopropyl)-1H-indole modifies its electronic and steric properties, potentially influencing its interaction with biological targets.

One of the most compelling aspects of 4-(3-bromopropyl)-1H-indole is its potential as an intermediate in the synthesis of small-molecule inhibitors targeting various diseases. Current research highlights its utility in developing compounds that modulate G-protein coupled receptors (GPCRs) and ion channels, which are critical for neurotransmission and inflammatory responses. For example, studies have demonstrated that indole derivatives can interact with serotonin receptors (5-HT receptors), which play a crucial role in mood regulation and pain perception.

The brominated propyl side chain in 4-(3-bromopropyl)-1H-indole not only enhances reactivity but also allows for selective binding to specific protein targets. This characteristic is particularly valuable in drug design, where precise interactions are necessary to minimize off-target effects. Recent advancements in computational chemistry have enabled the prediction of binding affinities and optimal conformations for such derivatives, streamlining the drug discovery process. Molecular docking studies suggest that 4-(3-bromopropyl)-1H-indole can effectively engage with pockets on enzymes and receptors, making it a promising candidate for further optimization.

Moreover, the synthesis of 4-(3-bromopropyl)-1H-indole can be achieved through multi-step organic transformations that highlight modern synthetic methodologies. The bromination step at the propyl chain is particularly well-suited for palladium-catalyzed cross-coupling reactions, which are efficient and scalable. These synthetic routes not only provide access to pure compounds but also offer opportunities for diversifying the chemical library based on this scaffold. Such flexibility is crucial for identifying lead compounds with enhanced pharmacological profiles.

Recent publications have explored the biological activity of related indole derivatives, providing insights into the potential therapeutic applications of 4-(3-bromopropyl)-1H-indole. For instance, researchers have investigated its effects on microglial activation pathways, which are central to neuroinflammatory conditions such as Alzheimer's disease and multiple sclerosis. Preliminary data indicate that this compound may modulate inflammatory cytokine release by interacting with specific transcription factors involved in immune responses.

The structural features of 4-(3-bromopropyl)-1H-indole also make it an attractive candidate for developing photoactivatable probes used in biochemical assays. By incorporating photoaffinity labeling groups onto this scaffold, researchers can study protein-ligand interactions with high precision. Such tools are invaluable for elucidating mechanisms of action and identifying novel therapeutic targets.

In conclusion, 4-(3-bromopropyl)-1H-indole (CAS No: 2229208-98-2) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features—combining an indole core with a reactive 3-bromopropyl side chain—position it as a versatile building block for drug discovery efforts targeting neurological and inflammatory diseases. As synthetic methodologies continue to evolve and computational techniques become more sophisticated, compounds like this are likely to play an increasingly pivotal role in developing next-generation therapeutics.